91-48-5

alpha-Phenylcinnamic acid

In Stock

• CAS RN:
• 91-48-5

• Formula:
• C15H12O2

• InChI:
• InChI=1S/C15H12O2/c16-15(17)14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-11H,(H,16,17)/b14-11+

• InChIKey:
• BIDDLDNGQCUOJQ-SDNWHVSQSA-N

• Alpha-Phenylcinnamic acid, also known as Alpha-Phenylcinnamic acid, is a useful research compound. Its molecular formula is C15H12O2 and its molecular weight is 224.25 g/mol. The purity is usually 95%.

Eugenitol

• CAS RN:
• 491-48-5

• Formula:
• C11H10O4

• InChI:
• InChI=1S/C11H10O4/c1-5-3-8(13)10-9(15-5)4-7(12)6(2)11(10)14/h3-4,12,14H,1-2H3

• InChIKey:
• HMAUJNAGOIPKDG-UHFFFAOYSA-N

• Eugenitol belongs to the class of organic compounds known as chromones. Chromones are compounds containing a benzopyran-4-one moiety. Eugenitol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, eugenitol is primarily located in the cytoplasm. Outside of the human body, eugenitol can be found in herbs and spices. This makes eugenitol a potential biomarker for the consumption of this food product.
  5,7-dihydroxy-2,6-dimethyl-1-benzopyran-4-one is a member of chromones.

2-nitro-N-(1-phenylethyl)-4-(trifluoromethyl)aniline

Usually In Stock

• CAS RN:
• 217191-48-5

• Formula:
• C15H13F3N2O2

• InChI:
• InChI=1S/C15H13F3N2O2/c1-10(11-5-3-2-4-6-11)19-13-8-7-12(15(16,17)18)9-14(13)20(21)22/h2-10,19H,1H3

• InChIKey:
• YVWIYJDSQDRMLV-UHFFFAOYSA-N

• 2-nitro-N-(1-phenylethyl)-4-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C15H13F3N2O2 and its molecular weight is 310.276. The purity is usually 95%.

2-((1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide

In Stock

• CAS RN:
• 534591-48-5

• Formula:
• C20H13F4N5O3S

• InChI:
• InChI=1S/C20H13F4N5O3S/c21-11-1-5-13(6-2-11)29-17-15(9-25-29)18(31)28-19(27-17)33-10-16(30)26-12-3-7-14(8-4-12)32-20(22,23)24/h1-9H,10H2,(H,26,30)(H,27,28,31)

• InChIKey:
• AOEVGRYTYOVPGP-UHFFFAOYSA-N

• 2-((1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide is a useful research compound. Its molecular formula is C20H13F4N5O3S and its molecular weight is 479.41. The purity is usually 95%.

3-((2S,3S)-3-Amino-1-(4-chlorophenyl)butan-2-yl)benzonitrile hydrochloride

In Stock

• CAS RN:
• 610791-48-5

• Formula:
• C17H18Cl2N2

• InChI:
• InChI=1S/C17H17ClN2.ClH/c1-12(20)17(10-13-5-7-16(18)8-6-13)15-4-2-3-14(9-15)11-19;/h2-9,12,17H,10,20H2,1H3;1H/t12-,17+;/m0./s1

• InChIKey:
• YPCMLZCPZCPGCT-LWHGMNCYSA-N

• 3-((2S,3S)-3-Amino-1-(4-chlorophenyl)butan-2-yl)benzonitrile hydrochloride is a useful research compound. Its molecular formula is C17H18Cl2N2 and its molecular weight is 321.25. The purity is usually 95%.

3-(2-Morpholino-2-oxoethyl)-1,3-diazaspiro[4.5]decane-2,4-dione

In Stock

• CAS RN:
• 733791-48-5

• Formula:
• C14H21N3O4

• InChI:
• InChI=1S/C14H21N3O4/c18-11(16-6-8-21-9-7-16)10-17-12(19)14(15-13(17)20)4-2-1-3-5-14/h1-10H2,(H,15,20)

• InChIKey:
• MREHMWGBBAZYQO-UHFFFAOYSA-N

• 3-(2-Morpholino-2-oxoethyl)-1,3-diazaspiro[4.5]decane-2,4-dione is a useful research compound. Its molecular formula is C14H21N3O4 and its molecular weight is 295.339. The purity is usually 95%.

4-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol

In Stock

• CAS RN:
• 937591-48-5

• Formula:
• C13H19BO4

• InChI:
• InChI=1S/C13H19BO4/c1-12(2)13(3,4)18-14(17-12)10-8-9(16-5)6-7-11(10)15/h6-8,15H,1-5H3

• InChIKey:
• URRPKAAGJYPAPH-UHFFFAOYSA-N

• 4-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol is a useful research compound. Its molecular formula is C13H19BO4 and its molecular weight is 250.1 g/mol. The purity is usually 95%.

Cyclopentyl 2,3-dimethylphenyl ketone

In Stock

• CAS RN:
• 898791-48-5

• Formula:
• C14H18O

• InChI:
• InChI=1S/C14H18O/c1-10-6-5-9-13(11(10)2)14(15)12-7-3-4-8-12/h5-6,9,12H,3-4,7-8H2,1-2H3

• InChIKey:
• OHYIDTHZDTYFHD-UHFFFAOYSA-N

• Cyclopentyl 2,3-dimethylphenyl ketone is a useful research compound. Its molecular formula is C14H18O and its molecular weight is 202.29 g/mol. The purity is usually 95%.

Methyl 2-fluoro-3-methoxybenzoate

In Stock

• CAS RN:
• 958991-48-5

• Formula:
• C9H9FO3

• InChI:
• InChI=1S/C9H9FO3/c1-12-7-5-3-4-6(8(7)10)9(11)13-2/h3-5H,1-2H3

• InChIKey:
• GRWBDUGTSMVZOH-UHFFFAOYSA-N

• Methyl 2-fluoro-3-methoxybenzoate is a useful research compound. Its molecular formula is C9H9FO3 and its molecular weight is 184.16 g/mol. The purity is usually 95%.

2-Bromo-5-methoxy-N,N-diethylbenzylamine

In Stock

• CAS RN:
• 1394291-48-5

• Formula:
• C12H18BrNO

• InChI:
• InChI=1S/C12H18BrNO/c1-4-14(5-2)9-10-8-11(15-3)6-7-12(10)13/h6-8H,4-5,9H2,1-3H3

• InChIKey:
• AXKZYMIKXPAOKM-UHFFFAOYSA-N

• 2-Bromo-5-methoxy-N,N-diethylbenzylamine is a useful research compound. Its molecular formula is C12H18BrNO and its molecular weight is 272.18 g/mol. The purity is usually 95%.

1-(2-Cyanophenyl)piperidine-2-carboxylic acid

In Stock

• CAS RN:
• 1103191-48-5

• Formula:
• C13H14N2O2

• InChI:
• InChI=1S/C13H14N2O2/c14-9-10-5-1-2-6-11(10)15-8-4-3-7-12(15)13(16)17/h1-2,5-6,12H,3-4,7-8H2,(H,16,17)

• InChIKey:
• JBCBESZQNNHZPA-UHFFFAOYSA-N

• 1-(2-Cyanophenyl)piperidine-2-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O2 and its molecular weight is 230.26 g/mol. The purity is usually 95%.

[(3-Fluorophenyl)methyl][2-(morpholin-4-yl)ethyl]amine

In Stock

• CAS RN:
• 1019491-48-5

• Formula:
• C13H19FN2O

• InChI:
• InChI=1S/C13H19FN2O/c14-13-3-1-2-12(10-13)11-15-4-5-16-6-8-17-9-7-16/h1-3,10,15H,4-9,11H2

• InChIKey:
• TVZAMKZNNSXJFE-UHFFFAOYSA-N

• [(3-Fluorophenyl)methyl][2-(morpholin-4-yl)ethyl]amine is a useful research compound. Its molecular formula is C13H19FN2O and its molecular weight is 238.3 g/mol. The purity is usually 95%.

tert-Butyl (9-amino-3-oxabicyclo[3.3.1]nonan-7-yl)carbamate

Usually In Stock

• CAS RN:
• 1823391-48-5

• Formula:
• C13H24N2O3

• InChI:
• InChI=1S/C13H24N2O3/c1-13(2,3)18-12(16)15-10-4-8-6-17-7-9(5-10)11(8)14/h8-11H,4-7,14H2,1-3H3,(H,15,16)

• InChIKey:
• RSUOYMZSXZUASP-UHFFFAOYSA-N

• Tert-Butyl (9-amino-3-oxabicyclo[3.3.1]nonan-7-yl)carbamate is a useful research compound. Its molecular formula is C13H24N2O3 and its molecular weight is 256.346. The purity is usually 95%.